Tetracosactide acetate

• Molecular Formula: C136H210N40O31S
• Molecular Weight: 2933.4 g/mol
• InChI: InChI=1S/C136H210N40O31S/c1-75(2)109(127(200)154-71-106(181)156-88(31-13-17-52-137)114(187)158-89(32-14-18-53-138)115(188)159-91(35-21-56-149-134(142)143)116(189)164-96(37-23-58-151-136(146)147)131(204)175-60-25-39-104(175)126(199)173-111(77(5)6)128(201)163-90(33-15-19-54-139)120(193)171-110(76(3)4)129(202)169-101(65-80-43-47-84(180)48-44-80)132(205)176-61-26-40-105(176)133(206)207)172-125(198)103-38-24-59-174(103)130(203)95(34-16-20-55-140)157-107(182)70-153-113(186)99(66-81-68-152-87-30-12-11-29-85(81)87)167-117(190)92(36-22-57-150-135(144)145)160-121(194)98(63-78-27-9-8-10-28-78)166-123(196)100(67-82-69-148-74-155-82)168-118(191)93(49-50-108(183)184)161-119(192)94(51-62-208-7)162-124(197)102(73-178)170-122(195)97(165-112(185)86(141)72-177)64-79-41-45-83(179)46-42-79/h8-12,27-30,41-48,68-69,74-77,86,88-105,109-111,152,177-180H,13-26,31-40,49-67,70-73,137-141H2,1-7H3,(H,148,155)(H,153,186)(H,154,200)(H,156,181)(H,157,182)(H,158,187)(H,159,188)(H,160,194)(H,161,192)(H,162,197)(H,163,201)(H,164,189)(H,165,185)(H,166,196)(H,167,190)(H,168,191)(H,169,202)(H,170,195)(H,171,193)(H,172,198)(H,173,199)(H,183,184)(H,206,207)(H4,142,143,149)(H4,144,145,150)(H4,146,147,151)
• InChIKey: ZOEFCCMDUURGSE-UHFFFAOYSA-N

Tetracosactide Acetate Overview

Tetracosactide acetate (CAS 16960-16-0; also known as cosyntropin, Synacthen) is a synthetic 24-amino-acid peptide identical to the N-terminal segment of natural human adrenocorticotropic hormone (ACTH). It retains the full corticosteroidogenic activity of endogenous ACTH(1-39), stimulating glucocorticoid, mineralocorticoid, and, to a lesser extent, androgen biosynthesis in the adrenal cortex [1]. As a chemically defined, synthetically manufactured peptide rather than an animal-derived extract, tetracosactide acetate provides batch-to-batch consistency critical for reproducible research and diagnostic standardization. It acts as a potent agonist of the melanocortin-2 receptor (MC2R), the primary ACTH receptor mediating adrenal steroidogenesis, with an EC50 at human MC2R of 1.3 nM [2]. The compound is available in both immediate-release and zinc-phosphate depot formulations, enabling both acute diagnostic testing and sustained pharmacodynamic studies.

Synthetic, chemically defined peptide Identical to N-terminal ACTH(1-24); batch-to-batch consistency for reproducible adrenal axis studies.

MC2R agonist with reported potency Engages melanocortin-2 receptor; supports corticosteroidogenesis research and HPA-axis stimulation protocols.

Immediate-release and depot formulations Enables acute stimulation testing or sustained pharmacodynamic models without repeated dosing.

• [1] DrugBank Online. Tetracosactide. DB01284. Accession Number DB01284. View Source
• [2] Yang Y, et al. Third Transmembrane Domain of the Adrenocorticotropic Receptor Is Critical for Ligand Selectivity and Potency. J Biol Chem. 2015;290(12):7685-7692. Table 1: ACTH analog peptides, hMC2R EC50 data. View Source

Tetracosactide Acetate Non-Interchangeability

ACTH-based products are not functionally interchangeable despite sharing a common target receptor. A phase 1, randomized, head-to-head pharmacokinetic-pharmacodynamic study directly comparing synthetic ACTH(1-24) depot (tetracosactide) with repository corticotropin injection (RCI; Acthar Gel, a porcine pituitary-derived ACTH mixture) demonstrated that after just 2 doses, synthetic ACTH(1-24) depot produced approximately 5-fold higher free cortisol exposure and an estimated 4-fold higher steroidogenic exposure than RCI [1]. The study authors explicitly concluded that 'these products in the ACTH class are not interchangeable' [1]. Furthermore, distinct ACTH fragment lengths (1-17, 1-24, 1-39) display markedly different MC2R binding affinities, agonist potencies, and maximal cAMP responses, meaning that shorter or longer ACTH analogues cannot substitute for ACTH(1-24) without altering the magnitude and duration of adrenocortical stimulation [2]. For procurement decisions, this means that selecting an ACTH-class product without verifying the specific peptide sequence, formulation, and validated pharmacodynamic profile introduces uncontrolled variability into experimental or diagnostic protocols.

Animal-derived ACTH products (e.g., RCI)

Reported ~5-fold difference in cortisol exposure; pharmacodynamic profiles may not be directly interchangeable. Product-specific validation is required.

Shorter ACTH fragments (1-17, 1-10)

Lower MC2R potency and incomplete receptor engagement may alter the magnitude and duration of adrenocortical response.

Full-length ACTH(1-39)

Approximately 7-fold lower cAMP agonist potency at MC2R, despite similar binding affinity; efficacy profile differs in receptor activation.

• [1] Poola N, Due B, Wright D, Brooks LR, Zaman F. Pharmacokinetics and Pharmacodynamics of Repository Corticotropin Injection Compared With Synthetic ACTH1-24 Depot and Methylprednisolone in Healthy Subjects. Clin Pharmacol Drug Dev. 2022;11(4):502-515. View Source
• [2] Kapas S, Cammas FM, Hinson JP, Clark AJL. Agonist and receptor binding properties of adrenocorticotropin peptides using the cloned mouse adrenocorticotropin receptor expressed in a stably transfected HeLa cell line. Endocrinology. 1996;137(8):3291-3294. View Source

Tetracosactide Acetate Comparative Evidence

Free Cortisol Exposure: Depot ACTH(1-24) vs. RCI

In a phase 1, open-label, randomized parallel study directly comparing synthetic ACTH(1-24) depot (tetracosactide zinc phosphate, 1 mg SC twice weekly) with repository corticotropin injection (RCI; Acthar Gel, 80 IU SC twice weekly) in 48 healthy subjects, synthetic ACTH(1-24) depot produced markedly higher endogenous cortisol output. After 2 doses (day 4), mean plasma free cortisol AUEC24[BA] (baseline-corrected area under the effect curve over 24 hours) was approximately 4-fold lower for RCI compared to synthetic ACTH(1-24) depot, and free cortisol AUEC48[BA] was approximately 5-fold lower for RCI [1]. The mean peak baseline-corrected free cortisol concentration (Emax24[BA]) was about 2-fold lower for RCI on both days 1 and 4. Free cortisol concentrations returned to baseline by 24 hours after RCI dosing, whereas elevated free cortisol was observed for up to 48 hours after synthetic ACTH(1-24) depot administration. This differential was achieved despite higher observed mean plasma concentrations of the RCI pharmacokinetic marker (N25-deamidated porcine ACTH1-39) than of ACTH(1-24), indicating that the two products have fundamentally different concentration-effect relationships [1].

Free cortisol AUEC48

Head-to-head

~5-fold higher cortisol exposure

Supports protocols requiring defined, high-amplitude adrenocortical activation.

Phase 1 study in 48 healthy subjects; depot ACTH(1-24) vs. RCI.

Evidence Dimension	Free cortisol AUEC48 baseline-corrected exposure after 2 doses (day 4)
Target Compound Data	Synthetic ACTH(1-24) depot: approximately 5-fold higher free cortisol AUEC48[BA] (reference value; absolute units reported in graphical form)
Comparator Or Baseline	Repository Corticotropin Injection (RCI; Acthar Gel): approximately 5-fold lower free cortisol AUEC48[BA] than synthetic ACTH(1-24) depot
Quantified Difference	Approximately 5-fold higher free cortisol exposure with synthetic ACTH(1-24) depot versus RCI after 2 doses; ~2-fold higher peak cortisol concentration; ~4-fold higher steroidogenic exposure
Conditions	Phase 1, single-center, open-label, randomized parallel study; 48 healthy subjects aged 18–50 years; RCI 80 IU SC twice weekly on days 1 and 4 vs synthetic ACTH(1-24) depot 1 mg SC twice weekly on days 1 and 4

Why This Matters

For researchers requiring robust and predictable HPA-axis stimulation, synthetic ACTH(1-24) depot delivers 5-fold greater cortisol output than the animal-derived RCI product at clinically relevant dosing, meaning that RCI cannot substitute for tetracosactide in protocols requiring defined, high-amplitude adrenocortical activation.

• [1] Poola N, Due B, Wright D, Brooks LR, Zaman F. Pharmacokinetics and Pharmacodynamics of Repository Corticotropin Injection Compared With Synthetic ACTH1-24 Depot and Methylprednisolone in Healthy Subjects. Clin Pharmacol Drug Dev. 2022;11(4):502-515. View Source

MC2R Agonist Potency: ACTH(1-24) vs. ACTH(1-17)

In a study characterizing ligand selectivity at the human melanocortin-2 receptor (MC2R), the endogenous ACTH receptor responsible for adrenal corticosteroidogenesis, the EC50 of ACTH(1-24) (tetracosactide) for cAMP stimulation was determined to be 1.3 ± 0.2 nM, compared to an EC50 of 5.5 ± 1.0 nM for ACTH(1-17) [1]. This represents a 4.2-fold higher potency for ACTH(1-24) at the primary therapeutic target. The IC50 values for receptor binding followed the same rank order: 3.9 ± 1.2 nM for ACTH(1-24) versus 5.5 ± 1.0 nM for ACTH(1-17) [1]. The shortened ACTH(1-17) analogue not only has reduced potency but also fails to fully displace bound ligand (60-70% maximal displacement versus >95% for ACTH(1-24)) [2], indicating that the C-terminal residues 18-24 contribute critically to full receptor engagement. Substitution of Phe7 with D-Phe in ACTH(1-17) completely abolished binding and signaling activity, whereas D-Phe7-substituted ACTH(1-24) retained measurable activity (IC50 28 ± 3.4 nM, EC50 39 ± 11 nM), demonstrating that the full 24-amino-acid scaffold provides greater tolerance to structural modification [1].

MC2R cAMP EC50

Reported

ACTH(1-24): 1.3 nM
ACTH(1-17): 5.5 nM

4.2-fold higher potency; truncated analogs may not achieve full receptor engagement.

cAMP assay in human MC2R-expressing cells.

Evidence Dimension	MC2R agonist potency (cAMP EC50)
Target Compound Data	ACTH(1-24): EC50 = 1.3 ± 0.2 nM (human MC2R); IC50 = 3.9 ± 1.2 nM
Comparator Or Baseline	ACTH(1-17): EC50 = 5.5 ± 1.0 nM (human MC2R); IC50 = 5.5 ± 1.0 nM
Quantified Difference	EC50: 4.2-fold higher potency for ACTH(1-24) vs ACTH(1-17); IC50: 1.4-fold higher affinity; ACTH(1-17) displaces only 60-70% of bound ligand vs >95% for ACTH(1-24)
Conditions	cAMP accumulation assay in cell lines expressing human MC2R; binding displacement of radiolabeled ligand

Why This Matters

Procurement of ACTH(1-17) or shorter truncation analogues in place of tetracosactide acetate would introduce a 4.2-fold reduction in MC2R activation potency and incomplete receptor engagement, fundamentally altering the dose-response relationship in any adrenal stimulation assay or therapeutic model.

• [1] Yang Y, et al. Third Transmembrane Domain of the Adrenocorticotropic Receptor Is Critical for Ligand Selectivity and Potency. J Biol Chem. 2015;290(12):7685-7692. Table 1. View Source
• [2] Kapas S, Cammas FM, Hinson JP, Clark AJL. Agonist and receptor binding properties of adrenocorticotropin peptides using the cloned mouse adrenocorticotropin receptor expressed in a stably transfected HeLa cell line. Endocrinology. 1996;137(8):3291-3294. View Source

Agonist Potency: ACTH(1-24) vs. ACTH(1-39) at MC2R

Using the cloned mouse ACTH receptor (MC2R) expressed in stably transfected HeLa cells that lack endogenous melanocortin receptors, Kapas et al. (1996) directly compared the agonist activities of ACTH fragments. ACTH(1-24) stimulated cAMP generation with an EC50 of 7.5 × 10⁻¹² M (7.5 pM), whereas full-length ACTH(1-39) had an EC50 of 57 × 10⁻¹² M (57 pM) [1]. This represents a 7.6-fold higher agonist potency for the synthetic 24-amino-acid fragment compared with the natural 39-amino-acid hormone at the same receptor. In parallel binding studies, both peptides fully displaced bound ¹²⁵I-ACTH with comparable dissociation constants (KD of 0.94 × 10⁻⁹ M for ACTH(1-24) vs 0.84 × 10⁻⁹ M for ACTH(1-39)), indicating that the potency difference arises from enhanced receptor activation efficiency rather than from differential binding affinity [1]. ACTH(1-17) was substantially weaker (EC50 49 × 10⁻¹² M) and could only displace 60-70% of bound ligand, confirming that truncation beyond residue 24 compromises both binding and signaling [1]. These data establish that tetracosactide acetate is not merely a truncated mimic but a superagonist at the ACTH receptor relative to the natural full-length hormone.

Agonist potency vs. ACTH(1-39)

Head-to-head

7.6-fold higher cAMP EC50

Reported superagonist activity at mouse MC2R; lower concentration needed for equivalent stimulation.

HeLa cell expression system; binding affinity comparable.

Evidence Dimension	cAMP agonist potency (EC50) at cloned mouse ACTH receptor (MC2R) expressed in HeLa cells
Target Compound Data	ACTH(1-24): EC50 = 7.5 × 10⁻¹² M; KD = 0.94 × 10⁻⁹ M
Comparator Or Baseline	ACTH(1-39): EC50 = 57 × 10⁻¹² M; KD = 0.84 × 10⁻⁹ M; ACTH(1-17): EC50 = 49 × 10⁻¹² M; displaced only 60-70% of bound ligand
Quantified Difference	7.6-fold higher cAMP agonist potency for ACTH(1-24) vs ACTH(1-39); binding affinity comparable (KD ratio 1.12)
Conditions	Cloned mouse ACTH receptor stably expressed in human HeLa cells lacking endogenous melanocortin receptors; cAMP accumulation measured as agonist readout

Why This Matters

Tetracosactide acetate provides 7.6-fold greater receptor activation efficiency than natural full-length ACTH at equivalent binding occupancy, meaning that less compound is required to achieve the same degree of adrenocortical stimulation, a critical consideration for dose-sensitive in vivo protocols and cost-per-experiment calculations.

• [1] Kapas S, Cammas FM, Hinson JP, Clark AJL. Agonist and receptor binding properties of adrenocorticotropin peptides using the cloned mouse adrenocorticotropin receptor expressed in a stably transfected HeLa cell line. Endocrinology. 1996;137(8):3291-3294. View Source

Adrenocortical Stimulation Compared to Porcine ACTH

In a prospective head-to-head clinical study of 15 healthy volunteers, Wagmode et al. (2018) compared the adrenocortical response to intravenous tetracosactide hexaacetate (250 μg) versus intramuscular porcine sequence corticotropin (24 units). Mean peak serum cortisol response was 32.65 ± 7.76 μg/dL in the tetracosactide group and 31.59 ± 6.4 μg/dL in the porcine corticotropin group, with responses deemed statistically comparable (P = 0.686) [1]. At the 30-minute time point, tetracosactide produced a more rapid cortisol rise: 30.3 ± 7.83 μg/dL versus 26.33 ± 5.47 μg/dL for porcine ACTH, representing a 15% higher early cortisol response [1]. All subjects in both groups qualified as normal responders at 30 minutes, confirming that tetracosactide meets the diagnostic threshold at least as rapidly as the natural hormone. The synthetic peptide offers distinct procurement advantages: it is chemically defined with a known molecular weight (2933.49 Da for the base peptide), free from animal-derived contaminants and batch-to-batch variability inherent in pituitary-extracted ACTH, and supplied as a stable acetate salt (CAS 16960-16-0) suitable for long-term storage at -20°C [2].

Cortisol response vs. porcine ACTH

Head-to-head

Peak: 32.65 vs 31.59 μg/dL
30-min: +15% higher early cortisol

Comparable diagnostic stimulation; synthetic peptide avoids animal-derived variability.

15 healthy volunteers, IV administration.

Evidence Dimension	Peak serum cortisol response in healthy human subjects
Target Compound Data	Tetracosactide hexaacetate 250 μg IV: mean peak cortisol 32.65 ± 7.76 μg/dL; 30-min cortisol 30.3 ± 7.83 μg/dL
Comparator Or Baseline	Porcine sequence corticotropin 24 units IM: mean peak cortisol 31.59 ± 6.4 μg/dL; 30-min cortisol 26.33 ± 5.47 μg/dL (P = 0.686 for peak comparison)
Quantified Difference	Peak cortisol: +3.4% for tetracosactide (non-significant, P = 0.686); 30-min cortisol: +15% higher for tetracosactide; synthetic product offers defined molecular composition vs animal-derived extract
Conditions	Prospective study; 15 healthy volunteers; crossover design with 4-week washout; serum cortisol measured at 0, 30, and 60 minutes post-administration

Why This Matters

Tetracosactide acetate matches the adrenocortical stimulatory efficacy of animal-derived ACTH while eliminating the procurement risks associated with biological extracts—batch variability, potential zoonotic contaminants, and supply chain dependence on animal sourcing—making it the preferred choice for standardized, reproducible endocrine testing protocols.

• [1] Wagmode NB, Mathew V, Bantwal G, Ayyar V, George B, Patanjali CP, Michael J. It is Time to Carpe Diem with Porcine ACTH – A Comparison of Porcine Sequence Corticotropin to Tetracosactide Hexaacetate in Testing the Hypothalamic Pituitary Adrenal Axis in Healthy Individuals. Indian J Endocrinol Metab. 2018;22(5):636-640. View Source
• [2] DrugBank Online. Tetracosactide. DB01284. View Source

Compounded vs. Synacthen Bioequivalence

In a prospective crossover study of 17 healthy dogs, Yang et al. (2023) assessed the agreement of serum cortisol concentrations following administration of compounded tetracosactide (Bova Aus) compared to the commercial reference product Synacthen®. Both products were administered at 5 μg/kg IV. Bland-Altman ratio analysis of 1-hour post-stimulation cortisol concentrations found virtually no constant bias: the mean of ratios (compounded/commercial) was 1.01 (95% CI 0.97–1.05), and the 95% limits of agreement were 0.88 (95% CI 0.78–0.90) and 1.17 (95% CI 1.13–1.25), meeting the pre-specified equivalence criterion of 0.80–1.25 [1]. Bland-Altman difference analysis showed a bias of only 2.8 nmol/L (95% CI -7.2 to 12.8), and Passing-Bablok regression analysis identified no constant or proportional bias [1]. These data demonstrate that appropriately compounded tetracosactide can serve as a functionally equivalent alternative to the branded product, providing procurement flexibility during supply shortages without compromising diagnostic reliability.

Compounded bioequivalence

Head-to-head

Mean ratio 1.01 (95% CI 0.97–1.05)

Supports compounded alternative as functionally equivalent in veterinary stimulation testing.

Crossover study in 17 dogs; Bland-Altman analysis.

Evidence Dimension	Serum cortisol concentration 1 hour after 5 μg/kg IV administration (agreement analysis)
Target Compound Data	Compounded tetracosactide (Bova Aus): cortisol response with Bland-Altman mean ratio = 1.01 vs Synacthen® (compounded/commercial)
Comparator Or Baseline	Commercial tetracosactide (Synacthen®): reference cortisol response
Quantified Difference	Mean ratio 1.01 (95% CI 0.97–1.05); 95% limits of agreement 0.88–1.17 (within pre-specified 0.80–1.25 equivalence boundary); absolute bias 2.8 nmol/L (95% CI -7.2 to 12.8); no proportional or constant bias by Passing-Bablok regression
Conditions	Prospective crossover study; 17 healthy dogs; 5 μg/kg IV dose; cortisol measured 1 hour post-injection; Bland-Altman and Passing-Bablok analyses

Why This Matters

Procurement of compounded tetracosactide is a validated alternative to the branded commercial product when supply chain disruptions occur, with quantitative bioequivalence data ensuring that experimental or diagnostic protocols need not be revalidated when switching between sources.

• [1] Yang W, et al. Assessment of a compounded synthetic adrenocorticotropic hormone product in 17 healthy dogs. Aust Vet J. 2023;101(4):158-164. View Source

Tetracosactide Acetate Application Scenarios

ACTH Stimulation Testing for Adrenal Insufficiency

Tetracosactide acetate (250 μg IV or IM) is the reference standard synthetic ACTH preparation for the short Synacthen test (SST), the most widely used diagnostic protocol for primary and secondary adrenal insufficiency. As established in Section 3 (Evidence Item 4), tetracosactide produces a peak cortisol response of 32.65 ± 7.76 μg/dL in healthy individuals at 30-60 minutes post-administration, equivalent to natural porcine ACTH [1]. The chemically defined, 24-amino-acid structure eliminates the immunogenicity concerns associated with repeated administration of full-length ACTH(1-39), which contains the more antigenic C-terminal region [2]. The immediate-release formulation enables rapid, standardized diagnostic protocols with cortisol sampling at 30 and 60 minutes. For laboratories and clinical research organizations procuring ACTH for diagnostic stimulation testing, tetracosactide acetate provides the only synthetic ACTH fragment with multi-decade clinical validation and established normal-response cutoff values across human and veterinary medicine.

Sustained Adrenocortical Stimulation in Preclinical Models

The zinc-phosphate depot formulation of tetracosactide acetate (Synacthen Depot, 1 mg/mL suspension) provides sustained adrenocortical stimulation with cortisol elevation maintained for 24-48 hours following a single intramuscular injection, compared to approximately 1 hour for the standard immediate-release formulation [1]. As demonstrated in Section 3 (Evidence Item 1), the depot formulation produces robust and sustained free cortisol exposure that is quantifiably distinct from alternative ACTH products such as RCI [2]. This pharmacokinetic profile is essential for: (a) rodent models of chronic glucocorticoid excess requiring sustained HPA-axis activation without repeated handling stress; (b) pharmacological studies comparing the metabolic and immunological consequences of sustained versus pulsatile cortisol exposure; and (c) evaluation of glucocorticoid-responsive disease models (e.g., inflammatory bowel disease, rheumatoid arthritis) where continuous adrenocortical stimulation mimics therapeutic ACTH regimens. The depot formulation's plasma concentration range of 200-300 pg/mL maintained for 12 hours after a 1 mg IM dose provides a well-defined exposure window for PK/PD modeling [1].

Melanocortin Receptor Pharmacological Profiling

Tetracosactide acetate serves as a critical pharmacological tool for melanocortin receptor (MCR) subtype characterization. As shown in Section 3 (Evidence Items 2 and 3), ACTH(1-24) is the most potent naturally-derived agonist at MC2R (EC50 1.3 nM at human MC2R; EC50 7.5 pM at mouse MC2R), with 4.2-fold greater potency than ACTH(1-17) and 7.6-fold greater potency than ACTH(1-39) [1] [2]. Additionally, tetracosactide activates human MC4R with an EC50 of 0.65 nM, providing a useful tool for studying the role of central melanocortin signaling in energy homeostasis and feeding behavior [3]. For receptor pharmacology laboratories, tetracosactide acetate's defined selectivity profile across MCR subtypes, combined with its synthetic purity and commercial availability as a research-grade peptide (typical purity ≥99%), makes it the preferred ACTH-derived agonist for concentration-response experiments, competitive binding assays, and structure-activity relationship studies where precise knowledge of ligand identity and potency is essential for data reproducibility.

Compounded Alternatives for Supply Continuity

During documented shortages of commercial tetracosactide products (e.g., Synacthen® supply disruptions in Australia and other markets), compounded tetracosactide acetate provides a validated, bioequivalent alternative. As demonstrated in Section 3 (Evidence Item 5), compounded tetracosactide shows quantitative agreement with the commercial reference product: Bland-Altman mean ratio of 1.01 with 95% limits of agreement (0.88-1.17) falling within the pre-defined 0.80-1.25 equivalence boundary [3]. This evidence supports a dual-source procurement strategy: maintaining a primary supply of GMP-grade commercial tetracosactide acetate while qualifying a compounded source as a contingency, with the bioequivalence data providing regulatory and scientific justification for seamless substitution without protocol revalidation. For veterinary diagnostic laboratories, research core facilities, and clinical sites performing ACTH stimulation testing, this evidence directly de-risks the procurement decision and provides quantitative justification for compounded product acceptance.

Application

Selection Property

Validation Focus

Adrenal function research (ACTH stimulation test)

Synthetic, defined peptide; immediate-release formulation

Peak cortisol response reproducibility; established normal-response cutoffs

Sustained stimulation in preclinical models

Zinc-phosphate depot; 24–48 h cortisol elevation

Exposure window for chronic glucocorticoid excess models and PK/PD modeling

Melanocortin receptor pharmacological profiling

Defined MC2R potency (reported EC50); high peptide purity

Concentration-response reproducibility; binding assay consistency

Supply continuity (compounded alternative)

Quantitative agreement with commercial reference; Bland-Altman ratio within 0.80–1.25

Bioequivalence documentation for seamless protocol substitution

• [1] Synacthen Depot (Tetracosactide Acetate) Summary of Product Characteristics. Atnahs Pharma UK Ltd. Revision 2020. Section 5.2: Pharmacokinetic properties. View Source
• [2] Poola N, Due B, Wright D, Brooks LR, Zaman F. Pharmacokinetics and Pharmacodynamics of Repository Corticotropin Injection Compared With Synthetic ACTH1-24 Depot and Methylprednisolone in Healthy Subjects. Clin Pharmacol Drug Dev. 2022;11(4):502-515. View Source
• [3] Yang W, et al. Assessment of a compounded synthetic adrenocorticotropic hormone product in 17 healthy dogs. Aust Vet J. 2023;101(4):158-164. View Source
• [4] Wagmode NB, Mathew V, Bantwal G, Ayyar V, George B, Patanjali CP, Michael J. It is Time to Carpe Diem with Porcine ACTH – A Comparison of Porcine Sequence Corticotropin to Tetracosactide Hexaacetate in Testing the Hypothalamic Pituitary Adrenal Axis in Healthy Individuals. Indian J Endocrinol Metab. 2018;22(5):636-640. View Source
• [5] Kapas S, Cammas FM, Hinson JP, Clark AJL. Agonist and receptor binding properties of adrenocorticotropin peptides using the cloned mouse adrenocorticotropin receptor expressed in a stably transfected HeLa cell line. Endocrinology. 1996;137(8):3291-3294. View Source
• [6] Yang Y, et al. Third Transmembrane Domain of the Adrenocorticotropic Receptor Is Critical for Ligand Selectivity and Potency. J Biol Chem. 2015;290(12):7685-7692. View Source